Cas no 1486-48-2 (Gallic Acid Tribenzyl Ether)

• Product Name: Gallic Acid Tribenzyl Ether
• CAS No: 1486-48-2
• MF: C₂₈H₂₄O₅
• MW: 440.487168312073
• MDL: MFCD00825832
• CID: 138281
• PubChem ID: 87577592
• Update Time: 2025-05-22

Gallic Acid Tribenzyl Ether Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tris(benzyloxy)benzoic acid
• 3,4,5-Tribenzyloxybenzoic Acid
• Benzoic acid,3,4,5-tris(phenylmethoxy)-
• Gallic Acid Tribenzyl Ether
• 3,4,5-tris(phenylmethoxy)benzoic acid
• Tri-O-benzylgallic Acid
• 3,4,5-Tri-O-benzylgallic Acid
• Benzoic acid, 3,4,5-tris(phenylmethoxy)-
• tri-benzyl gallic acid
• Oprea1_472998
• 3,4,5-Tribenzyloxybenzoicacid
• 3, 4,5-Tribenzyloxybenzoic Acid
• NRCGMEJBEDWPMG-UHFFFAOYSA-N
• 3,4,5-Tri(benzyloxy)benzoic acid
• BCP21442
• CS-0037977
• SCHEMBL793724
• AKOS015910762
• MFCD00825832
• ANTHRANILICACID,N-BOC-N-METHYL-5-CHLORO
• FT-0633602
• A808795
• J-008499
• 1486-48-2
• DTXSID90456416
• SY053809
• T1869
• 3, 4, 5-tris(benzyloxy)benzoic acid
• 3,4,5-Tris(benzyloxy)benzoicAcid
• AS-64504
• 3,4,5-tribenzyloxybenzoic acid;3,4,5-Tris(benzyloxy)benzoic Acid
• 3,4,5-Tris(phenylmethoxy)benzoic Acid; 3,4,5-Tri-O-benzylgallic Acid; 3,4,5-Tribenzyloxybenzoic Acid; 3,4,5-Tris(benzyloxy)benzoic Acid; Tri-O-benzylgallic Acid;
• DB-042947

• MDL： MFCD00825832
• Inchi： 1S/C28H24O5/c29-28(30)24-16-25(31-18-21-10-4-1-5-11-21)27(33-20-23-14-8-3-9-15-23)26(17-24)32-19-22-12-6-2-7-13-22/h1-17H,18-20H2,(H,29,30)
• InChI Key： NRCGMEJBEDWPMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(C(=O)O)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 440.16200
• Monoisotopic Mass: 440.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 65

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 193.0 to 198.0 deg-C
• Boiling Point: 616.471 ℃ at 760 mmHg
• PSA: 64.99000
• LogP: 6.12180

Gallic Acid Tribenzyl Ether Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Gallic Acid Tribenzyl Ether

Gallic Acid Tribenzyl Ether: A Comprehensive Overview

Gallic Acid Tribenzyl Ether, also known by its CAS number 1486-48-2, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, which is derived from gallic acid, has been extensively studied for its unique properties and potential applications. Recent advancements in research have further highlighted its versatility and importance in various industries.

The structure of Gallic Acid Tribenzyl Ether consists of a gallic acid core with three benzyl ether groups attached. This structure imparts the compound with unique physical and chemical properties, making it highly suitable for a range of applications. Researchers have recently explored its role in the synthesis of advanced materials, where its ability to act as a precursor for functional polymers has been particularly noteworthy.

In terms of synthesis, Gallic Acid Tribenzyl Ether is typically prepared through a multi-step process involving the reaction of gallic acid with benzyl bromide in the presence of a strong base. This method ensures high purity and yield, which are critical for its use in specialized applications. Recent studies have also focused on optimizing the synthesis process to enhance efficiency and reduce environmental impact.

The chemical properties of Gallic Acid Tribenzyl Ether make it an ideal candidate for use in drug delivery systems. Its ability to form stable complexes with various drugs has been extensively studied, with recent findings suggesting potential applications in targeted drug delivery. Additionally, its biocompatibility and controlled release properties further enhance its suitability for medical applications.

In the field of materials science, Gallic Acid Tribenzyl Ether has been utilized as a building block for the development of novel polymers and composites. Its unique structure allows for the creation of materials with tailored mechanical and thermal properties, which are highly desirable in industries such as aerospace and electronics.

Recent research has also explored the potential of Gallic Acid Tribenzyl Ether in green chemistry. Its use as a catalyst in organic reactions has shown promise, offering an environmentally friendly alternative to traditional catalysts. This development aligns with the growing demand for sustainable chemical processes.

In conclusion, Gallic Acid Tribenzyl Ether, CAS number 1486-48-2, is a compound with a wide range of applications across multiple disciplines. Its unique properties and versatility continue to make it a subject of intense research interest. As advancements in technology and materials science progress, the potential uses of this compound are expected to expand further, solidifying its importance in both academic and industrial settings.